Cas no 61589-34-2 (2H-Pyran-3-carboxylic acid,tetrahydro-2,2,6-trimethyl-6-(1-piperidinylcarbonyl)-)

2H-Pyran-3-carboxylic acid,tetrahydro-2,2,6-trimethyl-6-(1-piperidinylcarbonyl)- structure
61589-34-2 structure
Product Name:2H-Pyran-3-carboxylic acid,tetrahydro-2,2,6-trimethyl-6-(1-piperidinylcarbonyl)-
CAS No:61589-34-2
MF:C15H25NO4
MW:283.363304853439
CID:473735
Update Time:2024-01-30

2H-Pyran-3-carboxylic acid,tetrahydro-2,2,6-trimethyl-6-(1-piperidinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-3-carboxylic acid,tetrahydro-2,2,6-trimethyl-6-(1-piperidinylcarbonyl)-
    • 2H-Pyran-3-carboxylic acid, tetrahydro-2,2,6-trimethyl-6-(1-piperidinylcarbonyl)-
    • Inchi: 1S/C15H25NO4/c1-14(2)11(12(17)18)7-8-15(3,20-14)13(19)16-9-5-4-6-10-16/h11H,4-10H2,1-3H3,(H,17,18)
    • InChI Key: RXNFLMOKLXNYDN-UHFFFAOYSA-N
    • SMILES: C1(C)(C)OC(C)(C(N2CCCCC2)=O)CCC1C(O)=O

Computed Properties

  • Exact Mass: 283.17845

Experimental Properties

  • Density: 1.127±0.06 g/cm3(Predicted)
  • Boiling Point: 455.7±45.0 °C(Predicted)
  • PSA: 66.84
  • pka: 4.26±0.60(Predicted)
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